3-[(4-ethoxybenzoyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide

• Molecular Formula: C21H24N2O4
• Molecular Weight: 368.4 g/mol
• IUPAC Name: 3-[(4-ethoxybenzoyl)amino]-N-(oxolan-2-ylmethyl)benzamide
• InChI: InChI=1S/C21H24N2O4/c1-2-26-18-10-8-15(9-11-18)21(25)23-17-6-3-5-16(13-17)20(24)22-14-19-7-4-12-27-19/h3,5-6,8-11,13,19H,2,4,7,12,14H2,1H3,(H,22,24)(H,23,25)
• InChI Key: YDWBUFORTHZFDK-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)C(=O)NC2=CC=CC(=C2)C(=O)NCC3CCCO3

Description

3-[(4-ethoxybenzoyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide is a chemical compound that belongs to the class of benzamides. It is commonly referred to as EBF and is used in scientific research for its potential in treating various diseases. The compound has been found to exhibit promising results in various studies, making it a topic of interest in the scientific community.

Mechanism of Action

The mechanism of action of 3-[(4-ethoxybenzoyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide is not fully understood. However, it has been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. Inhibition of HDACs has been found to lead to the activation of tumor suppressor genes and the inhibition of oncogenes, leading to the inhibition of cancer cell growth. Additionally, inhibition of HDACs has been found to improve glucose tolerance and insulin sensitivity in diabetic mice. The neuroprotective effects of the compound may be due to its ability to inhibit the aggregation of amyloid beta, which is a protein that forms plaques in the brains of Alzheimer's patients.
Biochemical and physiological effects:
3-[(4-ethoxybenzoyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide has been found to exhibit various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells and induce apoptosis in cancer cells. Additionally, the compound has been found to improve glucose tolerance and insulin sensitivity in diabetic mice. The neuroprotective effects of the compound may be due to its ability to inhibit the aggregation of amyloid beta, which is a protein that forms plaques in the brains of Alzheimer's patients.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[(4-ethoxybenzoyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide in lab experiments is its potential in treating various diseases. The compound has been found to exhibit promising results in various studies, making it a topic of interest in the scientific community. However, one limitation of using the compound in lab experiments is the lack of understanding of its mechanism of action. Further studies are needed to fully understand how the compound works and its potential side effects.

Future Directions

There are several future directions for the study of 3-[(4-ethoxybenzoyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide. One direction is to further investigate its potential in treating cancer. The compound has been found to inhibit the growth of cancer cells and induce apoptosis in cancer cells, making it a potential candidate for cancer therapy. Another direction is to investigate its potential in treating neurodegenerative diseases. The compound has been found to exhibit neuroprotective effects and improve cognitive function in mice with Alzheimer's disease. Additionally, further studies are needed to fully understand the mechanism of action of the compound and its potential side effects.

Synthesis Methods

The synthesis of 3-[(4-ethoxybenzoyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide involves the reaction of 4-ethoxybenzoic acid with thionyl chloride to form 4-ethoxybenzoyl chloride. This is then reacted with 4-aminobenzoic acid to form 4-[(4-ethoxybenzoyl)amino]benzoic acid. The final step involves the reaction of 4-[(4-ethoxybenzoyl)amino]benzoic acid with tetrahydro-2-furanylmethylamine to form 3-[(4-ethoxybenzoyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide.

Scientific Research Applications

3-[(4-ethoxybenzoyl)amino]-N-(tetrahydro-2-furanylmethyl)benzamide has been found to exhibit potential in treating various diseases. It has been studied for its potential in treating cancer, diabetes, and neurodegenerative diseases. The compound has been found to inhibit the growth of cancer cells and induce apoptosis in cancer cells. It has also been found to improve glucose tolerance and insulin sensitivity in diabetic mice. Additionally, the compound has been found to exhibit neuroprotective effects and improve cognitive function in mice with Alzheimer's disease.